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Compound of Interest

Compound Name: Dimethyl pimelate-d4

Cat. No.: B12396951 Get Quote

CAS Number: 120811-82-7

This technical guide provides a comprehensive overview of Dimethyl pimelate-d4, a

deuterated internal standard crucial for quantitative analysis in various scientific disciplines.

Designed for researchers, scientists, and drug development professionals, this document

details the compound's properties, relevant biochemical pathways, and explicit experimental

protocols for its application.

Compound Properties and Specifications
Dimethyl pimelate-d4 is the deuterated form of Dimethyl pimelate (CAS: 1732-08-7), where

four hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based analyses, as it is chemically identical to its

unlabeled counterpart but can be distinguished by its higher mass.

Table 1: Physicochemical Properties of Dimethyl pimelate-d4 and unlabeled Dimethyl

pimelate
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Property Dimethyl pimelate-d4
Unlabeled Dimethyl
pimelate

CAS Number 120811-82-7[1] 1732-08-7

Molecular Formula C₉H₁₂D₄O₄ C₉H₁₆O₄

Molecular Weight 192.25 g/mol 188.22 g/mol

Appearance Clear, colorless liquid Clear, colorless liquid

Boiling Point 121-122 °C at 11 mmHg 121-122 °C at 11 mmHg

Density
~1.041 g/mL at 25 °C

(estimated)
1.041 g/mL at 25 °C

Purity
Typically ≥98% (Chemical

Purity)
≥99% (GC)

Isotopic Purity
Information not publicly

available (refer to CoA)
Not Applicable

Note: Properties for Dimethyl pimelate-d4 are often reported based on the unlabeled

compound. Always refer to the Certificate of Analysis (CoA) from the supplier for lot-specific

data, especially for isotopic purity.

Biochemical Pathways
Dimethyl pimelate is the dimethyl ester of pimelic acid. Pimelic acid is a key intermediate in the

biosynthesis of biotin (Vitamin B7) in some bacteria, such as Bacillus subtilis. It is also involved

in the reverse adipate-degradation pathway. Understanding these pathways can be crucial for

metabolic studies where Dimethyl pimelate-d4 may be used as a tracer.

Biotin Synthesis Pathway in Bacillus subtilis
In Bacillus subtilis, pimelic acid is a precursor in the biotin synthesis pathway. The pathway

involves the conversion of pimelic acid to pimeloyl-CoA, which then enters a series of reactions

to form the biotin molecule.
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Caption: Biotin synthesis pathway from pimelic acid in B. subtilis.

Reverse Adipate-Degradation Pathway (RADP)
Pimelic acid can also be synthesized via the reverse adipate-degradation pathway (RADP).

This pathway involves a series of enzymatic reactions starting from smaller molecules to build

up the seven-carbon chain of pimelic acid.
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Reverse Adipate-Degradation Pathway (RADP) for Pimelic Acid Synthesis

RADP Cycle

Malonyl-CoA + Acetyl-CoA

3-Ketoacyl-CoA

β-ketothiolase

3-Hydroxyacyl-CoA

3-hydroxyacyl-CoA
dehydrogenase

Adipyl-CoA

...multiple steps

Pimeloyl-CoA

Chain Elongation

Pimelic Acid

Thioesterase

Click to download full resolution via product page

Caption: Simplified overview of pimelic acid synthesis via the RADP.
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Experimental Protocols
Dimethyl pimelate-d4 is primarily used as an internal standard in quantitative analytical

methods, particularly for the determination of phthalates in various matrices such as food,

beverages, and consumer products. The following is a detailed protocol for the analysis of

phthalates in a liquid matrix using Gas Chromatography-Mass Spectrometry (GC-MS) with

Dimethyl pimelate-d4 as an internal standard.

Quantification of Phthalates in a Liquid Matrix by GC-MS
Objective: To accurately quantify the concentration of various phthalate esters in a liquid

sample (e.g., a beverage) using an internal standard method with Dimethyl pimelate-d4.

Materials:

Analytes: Phthalate standards (e.g., DMP, DEP, DBP, BBP, DEHP)

Internal Standard (IS): Dimethyl pimelate-d4

Solvents: n-hexane (pesticide residue grade), Acetone (pesticide residue grade)

Equipment:

Gas Chromatograph with Mass Spectrometer (GC-MS)

Vortex mixer

Centrifuge

Autosampler vials with phthalate-free septa

Glassware (pipettes, volumetric flasks), pre-rinsed with acetone and n-hexane.

Procedure:

Preparation of Stock Solutions:

Prepare individual stock solutions of each phthalate analyte and the Dimethyl pimelate-
d4 internal standard in n-hexane at a concentration of 1000 µg/mL.
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From the individual stock solutions, prepare a mixed phthalate standard working solution

containing all target analytes at a concentration of 10 µg/mL.

Prepare an internal standard working solution of Dimethyl pimelate-d4 at a concentration

of 10 µg/mL.

Calibration Standards:

Prepare a series of calibration standards by spiking a blank matrix (e.g., phthalate-free

water) with the mixed phthalate standard working solution to achieve concentrations

ranging from 0.05 to 2.0 µg/mL.

To each calibration standard, add the Dimethyl pimelate-d4 internal standard working

solution to a final concentration of 0.5 µg/mL.

Sample Preparation:

Take 5 mL of the liquid sample in a glass centrifuge tube.

Spike the sample with the Dimethyl pimelate-d4 internal standard working solution to a

final concentration of 0.5 µg/mL.

Add 2 mL of n-hexane to the tube.

Vortex the mixture vigorously for 2 minutes to extract the phthalates into the organic layer.

Centrifuge at 4000 rpm for 10 minutes to separate the layers.

Carefully transfer the upper n-hexane layer to a clean autosampler vial.

GC-MS Analysis:

GC Conditions:

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 280 °C

Injection Mode: Splitless
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Oven Program: Start at 60 °C, hold for 1 min, ramp to 220 °C at 20 °C/min, then ramp to

300 °C at 10 °C/min, hold for 5 min.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

MS Conditions:

Ion Source Temperature: 230 °C

Interface Temperature: 280 °C

Mode: Selected Ion Monitoring (SIM)

Quantification Ions: Monitor at least two characteristic ions for each phthalate and for

Dimethyl pimelate-d4 (e.g., for Dimethyl pimelate-d4, monitor m/z that are +4

compared to the unlabeled compound).

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of each analyte to the

peak area of the internal standard against the concentration of the analyte.

Determine the concentration of each phthalate in the sample by using the response factor

from the calibration curve.

Experimental Workflow and Logic
The use of an internal standard like Dimethyl pimelate-d4 is critical for compensating for

variations in sample preparation and instrument response. The following diagram illustrates the

logical workflow for a typical quantitative analysis using this internal standard.
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Workflow for Quantitative Analysis using Dimethyl pimelate-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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